Cas no 130110-40-6 (4-methoxy-2,3-dihydro-1,5-benzothiazepine)
4-Methoxy-2,3-dihydro-1,5-benzothiazepine is a heterocyclic compound featuring a benzothiazepine core with a methoxy substituent at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and organic synthesis. The compound's fused ring system and sulfur-containing moiety enhance its potential as a precursor for bioactive molecules, particularly in cardiovascular and CNS drug development. Its stability and reactivity under controlled conditions allow for selective functionalization, enabling precise modifications for target applications. The methoxy group further influences solubility and binding interactions, broadening its utility in medicinal chemistry research. Proper handling and storage are recommended to maintain its integrity.
130110-40-6 structure
Product Name:4-methoxy-2,3-dihydro-1,5-benzothiazepine
CAS No:130110-40-6
MF:C10H11NOS
MW:193.265441179276
CID:6411352
PubChem ID:15751913
Update Time:2025-11-01
4-methoxy-2,3-dihydro-1,5-benzothiazepine Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-2,3-dihydro-1,5-benzothiazepine
- SCHEMBL9636497
- EN300-1645798
- 130110-40-6
-
- Inchi: 1S/C10H11NOS/c1-12-10-6-7-13-9-5-3-2-4-8(9)11-10/h2-5H,6-7H2,1H3
- InChI Key: QZCQPLGBEPOABI-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C(CC1)OC
Computed Properties
- Exact Mass: 193.05613515g/mol
- Monoisotopic Mass: 193.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.9Ų
4-methoxy-2,3-dihydro-1,5-benzothiazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1645798-0.05g |
4-methoxy-2,3-dihydro-1,5-benzothiazepine |
130110-40-6 | 0.05g |
$744.0 | 2023-06-04 | ||
| Enamine | EN300-1645798-0.1g |
4-methoxy-2,3-dihydro-1,5-benzothiazepine |
130110-40-6 | 0.1g |
$779.0 | 2023-06-04 | ||
| Enamine | EN300-1645798-0.25g |
4-methoxy-2,3-dihydro-1,5-benzothiazepine |
130110-40-6 | 0.25g |
$814.0 | 2023-06-04 | ||
| Enamine | EN300-1645798-0.5g |
4-methoxy-2,3-dihydro-1,5-benzothiazepine |
130110-40-6 | 0.5g |
$849.0 | 2023-06-04 | ||
| Enamine | EN300-1645798-1.0g |
4-methoxy-2,3-dihydro-1,5-benzothiazepine |
130110-40-6 | 1g |
$884.0 | 2023-06-04 | ||
| Enamine | EN300-1645798-2.5g |
4-methoxy-2,3-dihydro-1,5-benzothiazepine |
130110-40-6 | 2.5g |
$1735.0 | 2023-06-04 | ||
| Enamine | EN300-1645798-5.0g |
4-methoxy-2,3-dihydro-1,5-benzothiazepine |
130110-40-6 | 5g |
$2566.0 | 2023-06-04 | ||
| Enamine | EN300-1645798-10.0g |
4-methoxy-2,3-dihydro-1,5-benzothiazepine |
130110-40-6 | 10g |
$3807.0 | 2023-06-04 | ||
| Enamine | EN300-1645798-50mg |
4-methoxy-2,3-dihydro-1,5-benzothiazepine |
130110-40-6 | 50mg |
$744.0 | 2023-09-22 | ||
| Enamine | EN300-1645798-100mg |
4-methoxy-2,3-dihydro-1,5-benzothiazepine |
130110-40-6 | 100mg |
$779.0 | 2023-09-22 |
4-methoxy-2,3-dihydro-1,5-benzothiazepine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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